Cas no 1804491-28-8 (4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol)

• Product Name: 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol
• CAS No: 1804491-28-8
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4866772
• Update Time: 2025-06-15

4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-7-4(3-14)2-13-5(1-10)6(7)8(11)12/h2,8,14H,1,3H2
• InChI Key： UALLDWKVJLHGRM-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=CN=C(CCl)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol

Chemical Profile of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1804491-28-8)

4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1804491-28-8) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its role in drug discovery and development. The presence of multiple functional groups, including a bromo substituent, a chloromethyl group, a difluoromethyl group, and a hydroxymethyl group, makes it an attractive scaffold for medicinal chemists seeking to design novel bioactive molecules.

The bromo atom in the pyridine ring provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the chloromethyl group serves as a nucleophilic center that can undergo various transformations, including alkylation, arylation, or condensation reactions, to introduce additional structural complexity. The difluoromethyl group is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature can enhance the lipophilicity of a molecule while simultaneously improving its interaction with biological targets.

The hydroxymethyl group at the 5-position of the pyridine ring introduces polarity and hydrogen bonding capabilities into the molecule, which can be exploited to improve solubility and binding interactions with biological receptors. These combined features make 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol a valuable intermediate in the synthesis of potential therapeutic agents targeting various diseases.

Recent research has highlighted the compound's utility in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. For instance, studies have demonstrated that derivatives of this scaffold can interact with key enzymes such as fatty acid synthase (FASN) and poly(ADP-ribose) polymerase (PARP), which are overexpressed in certain cancer cell lines. The difluoromethyl group has been shown to enhance binding affinity by improving hydrophobic interactions with the enzyme active site. Furthermore, the bromo and chloromethyl substituents allow for further derivatization to fine-tune selectivity and potency.

In another line of investigation, researchers have explored the use of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol as a building block for designing novel antimicrobial agents. The structural motifs present in this compound have been found to disrupt bacterial cell wall synthesis and membrane integrity. Specifically, modifications involving the hydroxymethyl group have been shown to enhance interactions with bacterial enzymes responsible for peptidoglycan cross-linking. This has led to the discovery of promising lead compounds with potent activity against multidrug-resistant bacterial strains.

The agrochemical sector has also benefited from the versatility of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to inhibit key enzymes involved in plant growth regulation and pathogen metabolism. The chloromethyl group plays a crucial role in these applications by facilitating covalent bond formation with biological targets, leading to effective inhibition of unwanted vegetation or fungal growth.

From a synthetic chemistry perspective, 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol serves as an excellent starting material for exploring novel reaction pathways and methodologies. Its unique functionalization pattern allows chemists to employ a wide range of synthetic strategies, including transition-metal-catalyzed reactions, organometallic chemistry, and free-radical transformations. These approaches have enabled the rapid construction of complex molecular architectures while maintaining high regioselectivity and yield.

The growing interest in fluorinated compounds has further underscored the importance of 4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol in modern drug discovery. The presence of two fluorine atoms at the 3-position provides metabolic stability while simultaneously enhancing binding interactions with biological targets such as G-protein coupled receptors (GPCRs). Recent studies have shown that fluorinated pyridines can improve pharmacokinetic properties by reducing susceptibility to enzymatic degradation.

In conclusion,4-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1804491-28-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic opportunities, this compound is likely to remain at the forefront of drug discovery efforts.